Cas no 1311185-04-2 (4-Chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)-1H-indole)

• Product Name: 4-Chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)-1H-indole
• CAS No: 1311185-04-2
• MF: C₁₄H₁₇BClNO₂
• MW: 277.554282903671
• CID: 2770122
• PubChem ID: 72218884
• Update Time: 2025-04-21

4-Chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)-1H-indole Chemical and Physical Properties

Names and Identifiers

• 4-CHLORO-3-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-1H-INDOLE
• 1311185-04-2
• MB11399
• 4-Chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)-1H-indole

• Inchi： 1S/C14H17BClNO2/c1-13(2)14(3,4)19-15(18-13)9-8-17-11-7-5-6-10(16)12(9)11/h5-8,17H,1-4H3
• InChI Key： PWDQZUYKTCQRAC-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=C1C(B1OC(C)(C)C(C)(C)O1)=CN2

Computed Properties

• Exact Mass: 277.1040866Da
• Monoisotopic Mass: 277.1040866Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.3Ų